Cas no 850904-68-6 (2-(2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-methylphenyl)acetamide)

• Product Name: 2-(2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-methylphenyl)acetamide
• CAS No: 850904-68-6
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 6089794
• PubChem ID: 2151931
• Update Time: 2025-07-02

2-(2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-methylphenyl)acetamide
• Acetamide, N-(4-methylphenyl)-2-[(1,2,3,4-tetrahydro-2-methyl-1-oxo-5-isoquinolinyl)oxy]-
• 2-[(2-methyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-(4-methylphenyl)acetamide
• F0556-0104
• 850904-68-6
• AKOS024583088
• 2-((2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(p-tolyl)acetamide
• 2-[(2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C19H20N2O3/c1-13-6-8-14(9-7-13)20-18(22)12-24-17-5-3-4-16-15(17)10-11-21(2)19(16)23/h3-9H,10-12H2,1-2H3,(H,20,22)
• InChI Key： WXISVWQVPQEAII-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)COC1=CC=CC2=C1CCN(C)C2=O

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 611.2±55.0 °C(Predicted)
• pka: 13.20±0.70(Predicted)

Additional information on 2-(2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-methylphenyl)acetamide

Latest Research on 2-(2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-methylphenyl)acetamide (CAS: 850904-68-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-methylphenyl)acetamide (CAS: 850904-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroisoquinoline scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of investigation has been the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often implicated in diseases such as cancer and neurodegenerative disorders. Preliminary data suggest that 850904-68-6 exhibits selective binding affinity to specific protein targets, making it a valuable tool for probing PPI networks and a potential lead compound for drug development.

In addition to its PPI-modulating properties, recent research has highlighted the compound's anti-inflammatory and analgesic effects. In vitro and in vivo studies have demonstrated that 2-(2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-methylphenyl)acetamide can inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential utility in treating chronic inflammatory conditions, although further preclinical and clinical validation is required.

Another noteworthy aspect of this compound is its synthetic accessibility and structural versatility. Researchers have developed efficient synthetic routes to produce 850904-68-6 and its derivatives, enabling structure-activity relationship (SAR) studies. These efforts have led to the identification of analogs with improved potency, selectivity, and pharmacokinetic profiles. Such advancements are crucial for translating this chemical entity into viable therapeutic candidates.

Despite these promising developments, challenges remain in the optimization of 850904-68-6 for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous medicinal chemistry and pharmacological studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress in this area.

In conclusion, 2-(2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-methylphenyl)acetamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities and synthetic tractability make it a valuable asset for both basic research and therapeutic development. Continued exploration of this compound and its derivatives is likely to yield significant insights and potential breakthroughs in the treatment of various diseases.